Cas no 50741-35-0 (3-Quinolinecarboxylic acid, 1,2-dihydro-1-methyl-, ethyl ester)
50741-35-0 structure
Product Name:3-Quinolinecarboxylic acid, 1,2-dihydro-1-methyl-, ethyl ester
CAS No:50741-35-0
MF:C13H13NO2
MW:215.247823476791
CID:364173
PubChem ID:67977913
Update Time:2025-04-19
3-Quinolinecarboxylic acid, 1,2-dihydro-1-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Quinolinecarboxylic acid, 1,2-dihydro-1-methyl-, ethyl ester
- ethyl 1-methyl-2H-quinoline-3-carboxylate
- 50741-35-0
- SCHEMBL9944380
- Isopropyl quinoline-3-carboxylate
-
- Inchi: 1S/C13H13NO2/c1-9(2)16-13(15)11-7-10-5-3-4-6-12(10)14-8-11/h3-9H,1-2H3
- InChI Key: YVGXIZNFMBLYND-UHFFFAOYSA-N
- SMILES: O(C(C1=CN=C2C=CC=CC2=C1)=O)C(C)C
Computed Properties
- Exact Mass: 217.11035
- Monoisotopic Mass: 215.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- PSA: 29.54
3-Quinolinecarboxylic acid, 1,2-dihydro-1-methyl-, ethyl ester Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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